Cas no 4874-29-7 (2(1H)-Pyrimidinone,5-hydroxy-)
5-Hydroxy-2(1H)-pyrimidinone is a heterocyclic organic compound featuring a pyrimidine backbone with a hydroxyl group at the 5-position and a keto group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its ability to participate in hydrogen bonding and tautomerization enhances its utility in molecular recognition and coordination chemistry. The compound is particularly notable for its role in nucleoside analogs and as a precursor for bioactive molecules, including antiviral and antitumor agents. Its high purity and stability under controlled conditions ensure reliable performance in research and industrial applications. The presence of both hydroxyl and keto functionalities allows for versatile chemical modifications, facilitating the development of tailored derivatives.
2(1H)-Pyrimidinone,5-hydroxy- structure
Product Name:2(1H)-Pyrimidinone,5-hydroxy-
CAS No:4874-29-7
MF:C4H4N2O2
MW:112.086760520935
MDL:MFCD11112055
CID:330299
PubChem ID:134579
Update Time:2025-07-02
2(1H)-Pyrimidinone,5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,5-hydroxy-
- 2(1H)-Pyrimidinone, 5-hydroxy- (9CI)
- 2,5-Pyrimidinediol
- 5-hydroxy-2(1H)-Pyrimidinone
- 2,4-dione, 2,5-dihydroxy-3,6-dimethyl-
- 2,5-Dihydroxy-3,6-dimethyl-<
- 2,5-Dihydroxy-3,6-dimethyl-1,4-benzochinon
- 2,5-dihydroxy-3,6-dimethyl-1,4-benzoquinone
- 2,5-Dihydroxy-3,6-dimethylbenzo-1,4-quinone
- 2,5-dihydroxy-p-xyloquinone
- 2,5-Dihydroxypyrimidin
- 3,6-Dimethyl-2,5-dihydroxy-1,4-benzochinon
- 5-hydroxy-1H-pyrimidin-2-one
- AC1L7XO4
- NSC254098
- p-Benzoquinone, 2,5-dihydroxy-3,6-dimethyl-
- p-Benzoquinone,5-dihydroxy-3,6-dimethyl-
- DTXSID80964111
- SB56039
- Pyrimidine-2,5-diol
- SCHEMBL1080070
- BS-28898
- MFCD11112055
- 4874-29-7
- AKOS006306948
- Isouracil
- 2(1H)-Pyrimidinone, 5-hydroxy-
-
- MDL： MFCD11112055
- Inchi： 1S/C4H4N2O2/c7-3-1-5-4(8)6-2-3/h1-2,7H,(H,5,6,8)
- InChI Key： QIPKQEKUQASMNI-UHFFFAOYSA-N
- SMILES： OC1C=NC(NC=1)=O
Computed Properties
- Exact Mass: 112.02732
- Monoisotopic Mass: 112.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 61.7Ų
Experimental Properties
- Density: 1.55
- Boiling Point: 440.5°C at 760 mmHg
- Flash Point: 220.2°C
- Refractive Index: 1.648
- PSA: 61.69
2(1H)-Pyrimidinone,5-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM361900-1g |
2,5-Pyrimidinediol |
4874-29-7 | 95%+ | 1g |
$467 | 2023-02-02 | |
| abcr | AB548610-1 g |
2,5-Pyrimidinediol; . |
4874-29-7 | 1g |
€637.00 | 2023-04-13 | ||
| abcr | AB548610-1g |
2,5-Pyrimidinediol; . |
4874-29-7 | 1g |
€637.00 | 2025-04-18 | ||
| A2B Chem LLC | AG50243-1g |
2,5-Pyrimidinediol |
4874-29-7 | 97% | 1g |
$391.00 | 2024-04-19 | |
| A2B Chem LLC | AG50243-5g |
2,5-Pyrimidinediol |
4874-29-7 | 97% | 5g |
$1316.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736639-1g |
5-Hydroxypyrimidin-2(1h)-one |
4874-29-7 | 98% | 1g |
￥4013.00 | 2024-05-11 | |
| 1PlusChem | 1P00DYCJ-1g |
2(1H)-Pyrimidinone, 5-hydroxy- (9CI) |
4874-29-7 | 97% | 1g |
$513.00 | 2025-02-26 | |
| 1PlusChem | 1P00DYCJ-5g |
2(1H)-Pyrimidinone, 5-hydroxy- (9CI) |
4874-29-7 | 97% | 5g |
$1729.00 | 2025-02-26 | |
| Crysdot LLC | CD11117426-5g |
Pyrimidine-2,5-diol |
4874-29-7 | 97% | 5g |
$1171 | 2024-07-17 |
2(1H)-Pyrimidinone,5-hydroxy- Related Literature
-
1. The kinetics of the rearrangement of some isopyrimidines to pyrimidines studied by pulse radiolysisMan Nien Schuchmann,Mohamed Al-Sheikhly,Clemens von Sonntag,Anthony Garner,George Scholes J. Chem. Soc. Perkin Trans. 2 1984 1777
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2. Radiolysis of dihydrouracil and dihydrothymine in aqueous solutions containing oxygen; first- and second-order reactions of the organic peroxyl radicals; the role of isopyrimidines as intermediatesMohamed I. Al-Sheikhly,Alfred Hissung,Heinz-Peter Schuchmann,Man Nien Schuchmann,Clemens von Sonntag,Anthony Garner,George Scholes J. Chem. Soc. Perkin Trans. 2 1984 601
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3. 1311. Pyrimidines. Part XIV. Synthesis of 2,5-dihydroxypyrimidineD. T. Hurst,J. F. W. McOmie,J. B. Searle J. Chem. Soc. 1965 7116
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5. The radiolysis of uracil in oxygenated aqueous solutions. A study by product analysis and pulse radiolysisMan Nien Schuchmann,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1983 1525
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